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Compound of Interest

Compound Name: SBI-797812

Cat. No.: B610729 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: SBI-797812 is a potent and selective activator of the enzyme nicotinamide

phosphoribosyltransferase (NAMPT), a key regulator in the NAD+ salvage pathway.[1][2][3] By

enhancing NAMPT activity, SBI-797812 effectively increases the production of nicotinamide

mononucleotide (NMN), a precursor to NAD+, thereby boosting intracellular NAD+ levels.[2][4]

This has significant implications for research into aging, metabolic diseases, and

neurodegeneration. Proper preparation of SBI-797812 stock solutions is critical for obtaining

accurate and reproducible experimental results. These application notes provide a detailed

protocol for the preparation, storage, and handling of SBI-797812 stock solutions for both in

vitro and in vivo studies.

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility of SBI-797812 is presented in

the table below for easy reference.
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Property Value

Molecular Formula C₁₉H₂₂N₄O₄S

Molecular Weight 402.47 g/mol

CAS Number 2237268-08-3

Appearance Crystalline solid / Solid powder

Purity ≥98%

Solubility

DMSO: Up to 250 mg/mL (621.16 mM);

sonication may be required. Solubility is also

reported as 80 mg/mL (198.77 mM). Use of

fresh, anhydrous DMSO is recommended as

absorbed moisture can reduce solubility.

Ethanol: 2.5 mg/mL Water: Insoluble

Storage (Powder)

Store at -20°C for up to 3-4 years. Short-term

storage (days to weeks) at 0-4°C is also

acceptable.

Storage (Stock Solution)

Aliquot and store at -80°C for up to 2 years or

-20°C for up to 1 year to avoid repeated freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration SBI-
797812 Stock Solution for In Vitro Use
This protocol describes the preparation of a 50 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common starting concentration for cell-based assays.

Materials:

SBI-797812 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

Equilibration: Allow the vial of SBI-797812 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SBI-797812 powder. For example, to

prepare 1 mL of a 50 mM stock solution, weigh out 20.12 mg of SBI-797812 (Molecular

Weight: 402.47 g/mol ).

Calculation:Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol)

Mass (mg) = 50 mmol/L x 0.001 L x 402.47 g/mol x 1000 mg/g = 20.12 mg

Dissolution: Add the calculated volume of fresh DMSO to the SBI-797812 powder. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

gentle warming or sonication can be used to aid dissolution, especially for higher

concentrations.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage

(up to 2 years) or at -20°C for shorter-term storage (up to 1 year).

Workflow for In Vitro Stock Preparation
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Stock Solution Preparation

Storage

Experimental Use

1. Weigh SBI-797812 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -80°C or -20°C

6. Thaw One Aliquot

7. Dilute to Working Concentration in Media

Click to download full resolution via product page

Caption: Workflow for preparing and storing SBI-797812 stock solution for in vitro use.
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Protocol 2: Preparation of SBI-797812 Formulation for In
Vivo (Intraperitoneal Injection)
This protocol outlines the preparation of a dosing solution suitable for intraperitoneal (i.p.)

injection in animal models, such as mice. This formulation uses a co-solvent system to maintain

the solubility of SBI-797812 in an aqueous solution.

Materials:

High-concentration SBI-797812 stock solution in DMSO (e.g., 80 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile ddH₂O (double-distilled water) or saline

Sterile tubes for mixing

Procedure:

This procedure is adapted to prepare a final concentration of 4 mg/mL.

Prepare Initial Mixture: In a sterile tube, combine 50 µL of an 80 mg/mL SBI-797812 DMSO

stock solution with 400 µL of PEG300.

Mix Thoroughly: Mix gently but thoroughly until the solution is clear and uniform.

Add Surfactant: Add 50 µL of Tween 80 to the mixture. Mix again until the solution is clear.

Final Dilution: Add 500 µL of sterile ddH₂O or saline to bring the total volume to 1 mL. Mix to

obtain a clear solution.

Use Immediately: This final formulation should be used immediately for optimal results. Do

not store the final diluted formulation.

Signaling Pathway Activated by SBI-797812
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NAMPT-Mediated NAD+ Salvage Pathway
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Caption: SBI-797812 activates the NAMPT enzyme, boosting NMN and NAD+ synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610729#how-to-prepare-sbi-797812-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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